Prato and Bingel–Hirsch cycloaddition to heptagon-containing LaSc2N@Cs(hept)-C80: importance of pentalene units†

Chemical Communications Pub Date: 2015-02-13 DOI: 10.1039/C5CC00296F

Abstract

Possible cycloaddition sites in the heptagon-containing fullerene LaSc2N@Cs(hept)-C80 are studied computationally. Thermodynamically controlled Prato addition is predicted to proceed regioselectively across the pentagon/pentagon (p/p) edges, whereas in the kinetically-controlled Bingel–Hirsch reaction the most reactive are carbons next to the p/p edge.

Graphical abstract: Prato and Bingel–Hirsch cycloaddition to heptagon-containing LaSc2N@Cs(hept)-C80: importance of pentalene units
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